N-(3,5-dimethylphenyl)-2-formylhydrazinecarbothioamide
Overview
Description
N-(3,5-dimethylphenyl)-2-formylhydrazinecarbothioamide, also known as DMFHC, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a thiosemicarbazone derivative, and it has been shown to have a range of biochemical and physiological effects that make it a promising candidate for further study.
Mechanism of Action
The mechanism of action of N-(3,5-dimethylphenyl)-2-formylhydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cell growth and proliferation. This compound has been shown to inhibit the activity of thymidylate synthase, an enzyme involved in DNA synthesis, as well as ribonucleotide reductase, an enzyme involved in the synthesis of nucleotides.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects that make it a promising candidate for further study. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, and it has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed. Additionally, this compound has been shown to have anti-inflammatory effects, as well as antibacterial and antifungal effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,5-dimethylphenyl)-2-formylhydrazinecarbothioamide in lab experiments is that it has been shown to have a high degree of selectivity for cancer cells, meaning that it targets cancer cells while leaving healthy cells unharmed. Additionally, this compound has been shown to have low toxicity, making it a promising candidate for further study. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in a clinical setting.
Future Directions
There are many future directions for the study of N-(3,5-dimethylphenyl)-2-formylhydrazinecarbothioamide. One area of interest is its potential as an anti-cancer agent, particularly in combination with other chemotherapeutic agents. Additionally, this compound could be studied for its potential as an anti-inflammatory agent, as well as its ability to inhibit the growth of bacteria and fungi. Further research is needed to fully understand the mechanism of action of this compound, which could lead to the development of more effective treatments for cancer and other diseases.
Scientific Research Applications
N-(3,5-dimethylphenyl)-2-formylhydrazinecarbothioamide has been studied extensively for its potential applications in scientific research. One area of interest is its potential as an anti-cancer agent. This compound has been shown to inhibit the growth of cancer cells in vitro, and it has also been shown to have anti-tumor effects in vivo. Additionally, this compound has been studied for its potential as an anti-inflammatory agent, as well as its ability to inhibit the growth of bacteria and fungi.
properties
IUPAC Name |
N-[(3,5-dimethylphenyl)carbamothioylamino]formamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3OS/c1-7-3-8(2)5-9(4-7)12-10(15)13-11-6-14/h3-6H,1-2H3,(H,11,14)(H2,12,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJCDAEVFBMROKN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=S)NNC=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.